Cas no 787564-27-6 (4-(fluoromethyl)piperidine hydrochloride)

• Product Name: 4-(fluoromethyl)piperidine hydrochloride
• CAS No: 787564-27-6
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• MDL: MFCD19443952
• CID: 1072737
• PubChem ID: 23110104
• Update Time: 2025-08-04

4-(fluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoromethylpiperidine hydrochloride
• 4-(fluoromethyl)piperidine hydrochloride
• AK-54094
• FT-0685203
• HT077
• RP08593
• SureCN3243360
• Piperidine, 4-(fluoromethyl)-, hydrochloride
• 4-(fluoromethyl)piperidinehydrochloride
• DTXSID30630637
• 4-FLUOROMETHYLPIPERIDINE HCL
• F10330
• 4-(Fluoromethyl)piperidine--hydrogen chloride (1/1)
• AS-46733
• J-515409
• EN300-244351
• 4-(fluoromethyl)piperidine;hydrochloride
• 787564-27-6
• CS-0051153
• SY205080
• MFCD19443952
• SCHEMBL3243360
• AKOS015949277
• SB20009
• DB-358305

• MDL： MFCD19443952
• Inchi： 1S/C6H12FN.ClH/c7-5-6-1-3-8-4-2-6;/h6,8H,1-5H2;1H
• InChI Key： GDUQKYYPOBCIJO-UHFFFAOYSA-N
• SMILES： Cl.FCC1CCNCC1

Computed Properties

• Exact Mass: 153.0720553g/mol
• Monoisotopic Mass: 153.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(fluoromethyl)piperidine hydrochloride

4-(Fluoromethyl)Piperidine Hydrochloride: A Comprehensive Overview

4-(Fluoromethyl)Piperidine Hydrochloride (CAS No. 787564-27-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as FMP HCl, is a derivative of piperidine, a six-membered saturated heterocyclic amine. The fluoromethyl group attached to the piperidine ring introduces unique chemical properties, making it a valuable molecule for various applications in drug discovery and synthesis.

The synthesis of 4-(Fluoromethyl)Piperidine Hydrochloride involves a series of well-established organic reactions. Typically, the starting material is piperidine, which undergoes alkylation or substitution reactions to introduce the fluoromethyl group at the fourth position. The hydrochloride salt form is often preferred due to its stability and solubility properties, which are advantageous in both laboratory settings and potential therapeutic applications.

Recent studies have highlighted the potential of 4-(Fluoromethyl)Piperidine Hydrochloride in medicinal chemistry. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the development of novel analgesics and anticonvulsants. The fluorine atom in the fluoromethyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with target receptors.

In terms of pharmacokinetics, FMP HCl has shown promising results in preclinical models. Studies indicate that it exhibits moderate bioavailability and rapid absorption when administered orally. Its metabolic profile suggests that it undergoes hepatic metabolism via cytochrome P450 enzymes, with primary metabolites showing reduced activity compared to the parent compound.

The safety profile of 4-(Fluoromethyl)Piperidine Hydrochloride has also been evaluated in toxicological studies. Acute and chronic toxicity tests reveal that it has a relatively low toxicity profile, with no significant adverse effects observed at therapeutic doses. These findings underscore its potential for use in human therapeutics.

Looking ahead, FMP HCl holds promise as a lead compound for drug development. Its structural versatility allows for further modifications to optimize pharmacokinetic properties and enhance therapeutic efficacy. Researchers are actively exploring its potential in treating neurological disorders, such as epilepsy and chronic pain conditions.

In conclusion, 4-(Fluoromethyl)Piperidine Hydrochloride (CAS No. 787564-27-6) is a versatile compound with significant potential in medicinal chemistry and pharmacology. Its unique chemical properties, favorable pharmacokinetic profile, and promising safety data make it an attractive candidate for drug development. As research continues to uncover its full potential, this compound is poised to play a key role in advancing therapeutic interventions across various disease states.